Cas no 1067659-27-1 (2-(4-Morpholinopiperidin-1-yl)ethan-1-amine)

• Product Name: 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine
• CAS No: 1067659-27-1
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5069499
• Update Time: 2025-10-25

2-(4-Morpholinopiperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-morpholinopiperidin-1-yl)ethan-1-amine
• 2-(4-morpholin-4-ylpiperidin-1-yl)ethanamine
• 2-(4-morpholin-4-yl-piperidin-1-yl)-ethylamine
• 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine

• Inchi： 1S/C11H23N3O/c12-3-6-13-4-1-11(2-5-13)14-7-9-15-10-8-14/h11H,1-10,12H2
• InChI Key： YWWRAYRVWALOBC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CCN(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: -0.5
• Topological Polar Surface Area: 41.7

Additional information on 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine

Introduction to 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine and Its Significance in Modern Chemical Research

2-(4-Morpholinopiperidin-1-yl)ethan-1-amine, identified by the CAS number 1067659-27-1, represents a compound of considerable interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of a morpholine ring fused with a piperidine moiety, has garnered attention due to its potential applications in drug discovery and development. The intricate interplay of electronic and steric effects within its molecular architecture positions it as a promising candidate for further exploration, particularly in the design of novel therapeutic agents.

The structural motif of 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine is characterized by its dual heterocyclic system, which combines the favorable pharmacokinetic properties of morpholine with the robust binding capabilities of piperidine. Such combinations are frequently employed in medicinal chemistry to enhance both metabolic stability and target affinity. The presence of an amine functional group at the terminal position further broadens its synthetic utility, allowing for diverse derivatization strategies that can modulate its biological activity.

In recent years, there has been a growing emphasis on the development of hybrid molecules that integrate multiple pharmacophoric elements to achieve synergistic effects. 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine exemplifies this trend, as its dual heterocyclic core suggests potential interactions with multiple biological targets. Preliminary studies have hinted at its utility in modulating signaling pathways associated with inflammation and neurodegeneration, areas where novel therapeutic approaches are critically needed.

The synthesis of 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine presents an intriguing challenge due to the complexity of its structural framework. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have provided more efficient pathways for constructing the desired molecular skeleton. These methodologies not only streamline the synthetic process but also minimize unwanted byproducts, thereby enhancing overall efficiency.

From a computational chemistry perspective, 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine has been subjected to rigorous molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have revealed that the morpholine and piperidine rings contribute complementary hydrogen bonding and hydrophobic interactions, which are critical for target recognition. Such insights have guided the design of optimized analogs with enhanced binding affinities and selectivity.

The pharmacological profile of 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine is under active investigation in several academic and industrial laboratories. Initial in vitro assays have demonstrated promising activity against enzymes implicated in metabolic disorders, suggesting its potential as a lead compound for drug development. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug discovery efforts.

The versatility of 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine extends beyond its role as a standalone therapeutic agent; it also serves as a valuable scaffold for generating libraries of derivatives through structure-based drug design (SBDD). By systematically modifying specific functional groups or substituents, researchers can explore a wide spectrum of biological activities without starting from scratch. This approach has accelerated the discovery pipeline for novel therapeutics by leveraging existing molecular frameworks.

In conclusion, 2-(4-Morpholinopiperidin-1-yl)ethan-1-amine (CAS no. 1067659-27-1) represents a compelling subject of study in modern chemical research. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a cornerstone in the quest for innovative pharmaceutical solutions. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future landscape of drug discovery and development.